Cas no 113421-97-9 (4-Chloro-3-(trifluoromethoxy)nitrobenzene)

4-Chloro-3-(trifluoromethoxy)nitrobenzene is a synthetic organic compound with notable reactivity. It features a chlorine atom and a trifluoromethoxy group on the aromatic ring, enhancing its selectivity in various chemical reactions. The nitro group imparts high stability and facilitates transformations under controlled conditions. This compound is widely utilized in the synthesis of pharmaceuticals and agrochemicals due to its structural versatility and predictable reactivity profile.
4-Chloro-3-(trifluoromethoxy)nitrobenzene structure
113421-97-9 structure
Product Name:4-Chloro-3-(trifluoromethoxy)nitrobenzene
CAS No:113421-97-9
MF:C7H3ClF3NO3
MW:241.551831483841
CID:3168118
PubChem ID:71669332
Update Time:2025-07-14

4-Chloro-3-(trifluoromethoxy)nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-(trifluoromethoxy)nitrobenzene
    • CS-0102820
    • AKOS016016184
    • 1-Chloro-4-nitro-2-(trifluoromethoxy)benzene
    • D76310
    • MFCD18393864
    • PS-10469
    • Benzene, 1-chloro-4-nitro-2-(trifluoromethoxy)-
    • 113421-97-9
    • WVRGIODBGXCYRU-UHFFFAOYSA-N
    • 812-824-5
    • Inchi: 1S/C7H3ClF3NO3/c8-5-2-1-4(12(13)14)3-6(5)15-7(9,10)11/h1-3H
    • InChI Key: WVRGIODBGXCYRU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 240.9753551g/mol
  • Monoisotopic Mass: 240.9753551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55Ų

4-Chloro-3-(trifluoromethoxy)nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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